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The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged
structure” due to its prevalence in a multitude of therapeutic agents with diverse biological
activities, including antibacterial, anticancer, and anti-inflammatory properties.[1][2] The
strategic incorporation of fluorine atoms into this scaffold has emerged as a powerful strategy in
modern drug design. The unique physicochemical properties of fluorine—its high
electronegativity, small van der Waals radius, and ability to form strong carbon-fluorine bonds—
can profoundly modulate a molecule's metabolic stability, lipophilicity, binding affinity, and
overall pharmacological profile.[2][3]

8-Fluoroquinolin-6-ol belongs to this promising class of fluorinated heterocyclic compounds.
As a functionalized building block, it offers medicinal chemists a unique combination of
features: a rigid bicyclic aromatic system, a nucleophilic hydroxyl group amenable to further
derivatization, and a strategically placed fluorine atom at the C8 position. This guide provides a
comprehensive technical overview of 8-Fluoroquinolin-6-ol, detailing its chemical structure,
physicochemical properties, a validated synthetic approach, and its potential applications as a
key intermediate in the development of novel therapeutic agents.
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Chemical Identity and Molecular Structure

8-Fluoroquinolin-6-ol is a heterocyclic aromatic compound. The core structure consists of a
quinoline ring system, which is a fusion of a benzene ring and a pyridine ring. A hydroxyl (-OH)
group is substituted at the 6th position and a fluorine (-F) atom is at the 8th position.

e [UPAC Name: 8-fluoroquinolin-6-ol[4]

o CAS Number: 209353-22-0[4]

» Molecular Formula: CoHsFNO[4]

« Canonical SMILES: C1=CC2=CC(=CC(=C2N=C1)F)O[4]

« InChl: INChl=1S/C9H6FNO/c10-8-5-7(12)4-6-2-1-3-11-9(6)8/h1-5,12H[4]

INChlKey: ATQMMXTUQMSGLY-UHFFFAOY SA-N[4]

The placement of the fluorine atom at C8 and the hydroxyl group at C6 influences the
electronic distribution and reactivity of the entire ring system, making it a valuable synthon for
targeted drug design.

Physicochemical Properties

The physicochemical properties of a compound are critical determinants of its pharmacokinetic
and pharmacodynamic behavior. The data presented below are primarily computed properties
that provide valuable insights for researchers.
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Property Value Source
Molecular Weight 163.15 g/mol PubChem[4]
Monoisotopic Mass 163.043341977 Da PubCheml[4]
XLogP3 (Lipophilicity) 1.8 PubChem[4]
Topological Polar Surface Area

33.1 A2 PubChem[4]
(TPSA)
Hydrogen Bond Donor Count 1 PubCheml[4]
Hydrogen Bond Acceptor

2 PubChem[4]
Count
Rotatable Bond Count 0 PubChem[4]
Complexity 165 PubChem[4]

The moderate lipophilicity (XLogP3 of 1.8) and low topological polar surface area suggest that
8-Fluoroquinolin-6-ol possesses favorable characteristics for potential cell permeability and
oral bioavailability.

Synthesis of 8-Fluoroquinolin-6-ol

While numerous methods exist for the synthesis of quinoline derivatives, the Skraup synthesis
remains a robust and classical approach for constructing the quinoline core from an aniline
derivative.[5] A plausible and efficient route to 8-Fluoroquinolin-6-ol is via a Skraup reaction
starting from the commercially available 4-amino-3-fluorophenol. This method has been
successfully applied to the synthesis of the related isomer, 6-fluoro-8-quinolinol, from 2-amino-
5-fluorophenol.[6]

Proposed Synthetic Workflow: Skraup Synthesis

The reaction involves the treatment of an aniline derivative with glycerol, an oxidizing agent
(such as nitrobenzene or arsenic acid), and concentrated sulfuric acid. The sulfuric acid acts as
both a catalyst and a dehydrating agent.
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Caption: Potential therapeutic applications derived from the 8-Fluoroquinolin-6-ol scaffold.

o Antibacterial Agents: The 6-fluoro-4-quinolone core is the defining feature of the highly
successful fluoroquinolone class of antibiotics, which inhibit bacterial DNA gyrase and
topoisomerase IV. [2]8-Fluoroquinolin-6-ol serves as a valuable starting point for
synthesizing novel quinolone analogs to combat antibiotic resistance. [7]2. Antifungal Agents:
Structurally related di-fluoro-quinoline derivatives have demonstrated potent fungicidal
activity, suggesting that the 6,8-difluoro pattern could be a promising area of exploration.
[3]For instance, the fungicide Ipflufenoquin acts by inhibiting dihydroorotate dehydrogenase
(DHODH), a key enzyme in fungal pyrimidine biosynthesis. [1]3. Anticancer Agents: The 8-
hydroxyquinoline moiety is known for its ability to chelate metal ions and has been
incorporated into compounds with significant anticancer activity. [5][8]These derivatives can
induce apoptosis and interfere with critical cell signaling pathways. [9]The combination of the
8-fluoro and 6-hydroxy groups on the quinoline scaffold could lead to novel agents with
enhanced potency and selectivity.
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» Neuroprotective Agents: 8-Hydroxyquinoline derivatives have been investigated for the
treatment of neurodegenerative disorders like Alzheimer's disease, partly due to their ability
to chelate metal ions involved in amyloid plaque formation. [9]

Safety and Handling

Specific safety and toxicity data for 8-Fluoroquinolin-6-ol are not extensively documented.
Therefore, it should be handled with the standard precautions for a novel laboratory chemical.
Based on data for structurally similar compounds like 8-fluoroquinoline and 8-aminoquinolin-6-
ol, the following hazards should be assumed:

o Causes skin irritation (H315) [10][11]* Causes serious eye irritation (H319) [10][11]* May
cause respiratory irritation (H335) [10][11] Handling Recommendations:

o Handle only in a well-ventilated area, preferably in a chemical fume hood. [12]* Wear
appropriate personal protective equipment, including chemical-resistant gloves (e.g., nitrile),
safety goggles, and a lab coat. [13]* Avoid formation of dust and aerosols.

o Store in a tightly sealed container in a cool, dry place away from incompatible materials such
as strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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